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Compound of Interest

Compound Name: Omeprazole-magnesium

Cat. No.: B10761632

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Omeprazole-magnesium, a common proton pump inhibitor.
Adherence to these protocols is critical to mitigate risks and ensure the integrity of your
research.

Hazard Identification and Classification

Omeprazole-magnesium is classified as harmful if swallowed and may cause an allergic skin
reaction.[1][2][3][4][5][€] It is also recognized as being harmful to aquatic life with long-lasting
effects.[1][2][3][5][6] The primary routes of exposure are inhalation, ingestion, and skin or eye
contact.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific
procedures being performed.[2] The following table summarizes the recommended PPE for
handling Omeprazole-magnesium.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or latex/nitrile rubber
gloves (powder-free
recommended). Consider

double gloving.

Prevents skin contact and
potential absorption.[7]
Change gloves frequently,

especially if contaminated.

Eye and Face Protection

Safety glasses with side
shields or tightly fitting safety

goggles.

Protects eyes from dust

particles and splashes.[1][2][7]
[8]

Skin and Body Protection

Impermeable protective
clothing or a lab coat (long-
sleeved and closing in the
back is recommended).
Protective shoe covers may

also be necessary.

Minimizes skin exposure.[1][7]

[8]

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N-95 or N-100
particle mask) is necessary if
dust formation is likely or
ventilation is inadequate. A full-
face respirator may be
required if exposure limits are
exceeded.[1][2][7][8]

Prevents inhalation of airborne

particles.[7]

Quantitative Exposure Limits and Physicochemical Data

The following table provides key quantitative data for Omeprazole-magnesium.
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Parameter Value Reference
Occupational Exposure Limit 0.5 mg/m3 (8-hour Time- 2]

(OEL) Weighted Average)

Boiling Point 600°C at 760 mmHg [1]

Flash Point 316.7°C [1]

Very slightly soluble in water,
B sparingly soluble in methanol,
Solubility _ _ _ [1]
practically insoluble in

heptane.

Oral LD50 (Rat) 2210 mg/kg [9]

Operational Plan: Safe Handling and Disposal

A systematic approach to handling and disposal is crucial for laboratory safety. The following
workflow and emergency procedures provide step-by-step guidance.

Standard Handling and Disposal Workflow
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Standard Handling and Disposal Workflow for Omeprazole-Magnesium

Preparation
- Don PPE
- Ensure proper ventilation (fume hood)
- Verify emergency equipment accessibility

'

Handling
- Weigh/transfer carefully to avoid dust
- Use non-sparking tools

:

Experimental Work

i

Decontamination
- Clean work area
- Decontaminate reusable glassware

Waste Disposal

- Segregate as hazardous waste
- Place in a labeled, sealed container

Final Cleanup
- Doff PPE
- Wash hands thoroughly
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Emergency Response for Omeprazole-Magnesium Incidents

Spill or Exposure Occurs

Personnel Exposure

Evacuate Area
(if necessary)

\

Don Appropriate PPE Seek Medical Attention

l

Contain Spill
- Avoid dust generation
- Use absorbent material

l

Clean Up
- Collect material into hazardous waste container

l

Decontaminate Area

Small Spill / Exposure Administer First Aid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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